Cas no 3564-27-0 (C.I. Mordant Orange 6)

• Product Name: C.I. Mordant Orange 6
• CAS No: 3564-27-0
• MF: C₁₉H₁₂N₄Na₂O₆S
• MW: 470.366324424744
• CID: 84796
• PubChem ID: 135482724
• Update Time: 2025-04-18

C.I. Mordant Orange 6 Chemical and Physical Properties

Names and Identifiers

• Mordant Orange 6
• Mordant Orange 6 (C.I.)
• disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate
• Acid chrome orange G
• acid chrome orange gr
• acid leather orange cg
• Acid mordant Orange 6
• agochromol orange as
• anthracene orange g
• belachrome fast orange gr
• Chrome Fast Orange GR
• C.I. Mordant orange 6 2-hydroxy-5-((4-((4-sulfophenyl)azo)phenyl)azo)-benzoic aci disodium salt
• alizarine chrome orange gr
• anthranol chrome orange gr
• atlantichrome orange g
• SOLOCHROME ORANGE
• Eriochrome Orange R
• Cromal Orange G
• Calcochrome Orange GR
• Chrome orange [Russian]
• Sodium 2-hydroxy-5-((4-((4-sulfonatophenyl)diazenyl)phenyl)diazenyl)benzoate
• DTXSID0063078
• Cromal Orange P
• Naphthalene Leather Yellow R
• W-109905
• sodium 2-hydroxy-5-((E)-(4-((E)-(4-sulfonatophenyl)diazenyl)phenyl)diazenyl)benzoate
• Durochrome Orange G
• Synchromate Orange G
• Hispacrom Fast Orange GR
• C.I. Mordant Orange 6, disodium salt
• C.I. Mordant Orange 6 (VAN)
• Azochromol Orange AS
• SCHEMBL135508
• Diacromo Orange GR
• C.I. 26520
• Magracrom Orange GR
• Brilliant Orange (indicator)
• EINECS 222-645-9
• Salicylic acid, 5-(p-(p-sulfophenylazo)phenylazo)-, disodium salt
• Benzoic acid, 2-hydroxy-5-(2-(4-(2-(4-sulfophenyl)diazenyl)phenyl)diazenyl)-, sodium salt (1:2)
• Monochrome Brilliant Orange GR
• Tetrochrome Orange GR
• Diamond Chrome Orange GR
• Sunchomine Orange GR
• 2Na 5-(4-(4-sulphophenylazo)phenylazo)salicylate
• Telon Chrome Orange G
• Yodochrome Fast Orange GR
• Mitsui Chrome Orange GR
• AKOS000282542
• 3564-27-0
• Monochrome Orange GR
• Chrome Fast Orange G
• Synchomate Orange G
• Chromaven Milling Orange G
• Java Unichrome Orange E
• Solochrome Leather Orange GR
• disodium;4-[[4-[(3-carboxy-4-oxidophenyl)diazenyl]phenyl]diazenyl]benzenesulfonate
• Chromocard Orange 3R
• Omega Chrome Orange G
• C.I. Mordant Orange 6
• C.I. Mordant Orange 44
• Eriochrome Orange G
• Java Chrome Orange EN
• Neutral Fast Orange G
• Sunchromine Orange GR
• Benzoic acid, 2-hydroxy-5-[[4-[(4-sulfophenyl)azo]phenyl]azo]-, disodium salt
• Solochrome Orange GR
• NSC 11712
• 2-Hydroxy-5-((4-((4-sulfophenyl)azo)phenyl)azo)benzoic acid disodium salt
• Solochrome Orange RS
• Benzoic acid, 2-hydroxy-5-((4-((4-sulfophenyl)azo)phenyl)azo)-, disodium salt
• 5-[[4-[(4-Sulfophenyl)azo]phenyl]azo]salicylic acid,sodium salt
• Disodium 2-hydroxy-5-((4-((4-sulfophenyl)azo)phenyl)azo)benzoate
• Tertrochrome Orange GR

• Inchi： 1S/C19H14N4O6S.2Na/c24-18-10-7-15(11-17(18)19(25)26)23-22-13-3-1-12(2-4-13)20-21-14-5-8-16(9-6-14)30(27,28)29;;/h1-11,24H,(H,25,26)(H,27,28,29);;/q;2*+1/p-2/b21-20+,23-22+;;
• InChI Key： VAPILSUCBNPFBS-RRLHDRTRSA-L
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)/N=N/C1=CC=C(C(C(=O)O)=C1)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 470.02700
• Monoisotopic Mass: 470.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 868
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 172A^2

Experimental Properties

• Color/Form: Solid powder
• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Solubility Soluble in water; very slightly soluble in ethanol, acetone
• PSA: 175.38000
• LogP: 4.57140
• pka: 11.49, 11.71(at 25℃)
• λmax: 381nm
• PH: Yellow (10.5) to red (12.0)

C.I. Mordant Orange 6 Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).